2,11-Dioxododecanedioic acid

• CAS No.: 107872-86-6
• Molecular Formula: C12H18O6
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 2,11-dioxododecanedioic acid
• InChI: InChI=1S/C12H18O6/c13-9(11(15)16)7-5-3-1-2-4-6-8-10(14)12(17)18/h1-8H2,(H,15,16)(H,17,18)
• InChI Key: XWTBYRVJXJECGE-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCC(=O)C(=O)O)CCCC(=O)C(=O)O

Description

2,11-Dioxododecanedioic acid is a useful research compound. Its molecular formula is C12H18O6 and its molecular weight is 258.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 350 mg (1.11 mmole) of diethyl 2,11-dioxododecanedioate in 10 ml of 5% potassium hydroxide solution was stirred at room temperature for 2 hours, by which time all of the material had gone into solution. The aqueous solution was acidified with concentrated HCl, and the product was extracted with ethyl acetate. The ethyl acetate phase was washed with water, dried over sodium sulfate and filtered. Concentration of the filtrate gave 250 mg of residue, which solidified. This material was used directly in the next reaction without purification.